Cas no 1311313-56-0 (1-(2-chlorophenyl)-3-(methylamino)pyrrolidin-2-one hydrochloride)

• Product Name: 1-(2-chlorophenyl)-3-(methylamino)pyrrolidin-2-one hydrochloride
• CAS No: 1311313-56-0
• MF: C₁₁H₁₄Cl₂N₂O
• MW: 261.147660732269
• CID: 4587582
• Update Time: 2025-10-22

1-(2-chlorophenyl)-3-(methylamino)pyrrolidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-3-(methylamino)pyrrolidin-2-one hydrochloride

• Inchi： 1S/C11H13ClN2O.ClH/c1-13-9-6-7-14(11(9)15)10-5-3-2-4-8(10)12;/h2-5,9,13H,6-7H2,1H3;1H
• InChI Key： GVNPXFOFCOZRIQ-UHFFFAOYSA-N
• SMILES： O=C1C(CCN1C1C=CC=CC=1Cl)NC.Cl

Additional information on 1-(2-chlorophenyl)-3-(methylamino)pyrrolidin-2-one hydrochloride

Comprehensive Overview of 1-(2-Chlorophenyl)-3-(Methylamino)Pyrrolidin-2-One Hydrochloride (CAS No. 1311313-56-0)

1-(2-Chlorophenyl)-3-(methylamino)pyrrolidin-2-one hydrochloride (CAS No. 1311313-56-0) is a synthetic organic compound with a unique pyrrolidin-2-one backbone, widely studied for its potential applications in pharmaceutical research. The compound features a 2-chlorophenyl group and a methylamino substituent, which contribute to its distinct chemical properties. Researchers have shown increasing interest in this molecule due to its structural similarity to bioactive compounds targeting neurological and metabolic pathways.

In recent years, the demand for specialized pyrrolidin-2-one derivatives has surged, driven by advancements in drug discovery and personalized medicine. A common question among scientists is: "What are the potential therapeutic applications of 1-(2-chlorophenyl)-3-(methylamino)pyrrolidin-2-one hydrochloride?" Preliminary studies suggest its relevance in modulating specific receptor interactions, though further clinical validation is required. The compound's hydrochloride salt form enhances its solubility, making it suitable for formulation studies.

The synthesis of CAS No. 1311313-56-0 involves multi-step organic reactions, including condensation and cyclization processes. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity and structural integrity. With the rise of AI-assisted drug design, computational models now predict this compound's ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles, aligning with the industry's shift toward green chemistry and cost-effective synthesis.

From an industrial perspective, 1-(2-chlorophenyl)-3-(methylamino)pyrrolidin-2-one hydrochloride is often discussed in forums focusing on small molecule APIs (Active Pharmaceutical Ingredients). Its stability under varying pH conditions makes it a candidate for oral dosage forms. Notably, searches for "safety data of pyrrolidin-2-one derivatives" have increased by 40% in 2023, reflecting growing regulatory scrutiny. Proper handling protocols and material safety data sheets (MSDS) are essential for compliance with global standards like REACH and ICH guidelines.

Emerging trends highlight the compound's potential in neuropharmacology, particularly in studies exploring kinase inhibition. Its chlorophenyl moiety may influence blood-brain barrier permeability, a hot topic in CNS drug development. Researchers also investigate its role in enzyme modulation, addressing frequent queries like "How does methylamino substitution affect bioactivity?" Collaborative efforts between academia and biotech firms aim to optimize its pharmacokinetic properties.

In summary, CAS No. 1311313-56-0 represents a promising scaffold for medicinal chemistry. Its combination of a pyrrolidin-2-one core with aromatic and amine functionalities offers versatile modification opportunities. As the scientific community prioritizes targeted therapies and sustainable synthesis, this compound continues to attract attention for both mechanistic studies and translational research.